Cas no 1866578-30-4 (2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 1866578-30-4
• MF: C₁₂H₁₁F₂NS
• MW: 239.284248590469
• CID: 6394561
• PubChem ID: 104468971
• Update Time: 2025-05-21

2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• 1866578-30-4
• EN300-741273
• 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11F2NS/c1-7(2)11-6-16-12(15-11)8-3-9(13)5-10(14)4-8/h3-7H,1-2H3
• InChI Key： YDBFOFIHBLAPBJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 239.05802685g/mol
• Monoisotopic Mass: 239.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Comprehensive Overview of 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1866578-30-4)

2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1866578-30-4) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of difluorophenyl and isopropyl substituents enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its unique physicochemical properties, which make it a promising candidate for kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole exemplifies this trend, as its fluorine atoms contribute to improved lipophilicity and binding affinity. This aligns with the growing focus on precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. The compound's thiazole core also aligns with the rising interest in heterocyclic scaffolds for drug design, as highlighted in recent publications and patent filings.

The synthesis of CAS No. 1866578-30-4 typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and scalability. These innovations address the industry's need for green chemistry and sustainable manufacturing, which are hot topics in both academic and industrial circles. The compound's structural features also make it a valuable intermediate for further derivatization, enabling the development of novel bioactive molecules.

From an analytical perspective, 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole can be characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for quality control and regulatory compliance, especially in pharmaceutical applications. The compound's crystal structure and hydrogen bonding patterns have been studied to understand its solid-state behavior, which is relevant for formulation development. Such insights are highly sought after in forums discussing drug delivery systems and polymorphism.

In agrochemical research, thiazole derivatives like CAS No. 1866578-30-4 are investigated for their potential as pesticides and herbicides. The difluorophenyl moiety is particularly effective in enhancing pesticidal activity, resonating with the global push for crop protection solutions. This aligns with frequent searches on sustainable agriculture and resistance management, as farmers and researchers seek alternatives to traditional agrochemicals.

The safety profile of 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole is another area of interest. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility. Discussions on laboratory safety and chemical storage often reference such compounds, emphasizing the importance of material safety data sheets (MSDS) and risk assessment.

In conclusion, 2-(3,5-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 1866578-30-4) represents a versatile and scientifically valuable compound. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for interdisciplinary research. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.